Cas no 6642-21-3 (2-Butenoic acid,2-(acetylamino)-3-methyl-)

• Product Name: 2-Butenoic acid,2-(acetylamino)-3-methyl-
• CAS No: 6642-21-3
• MF: C₇H₁₁NO₃
• MW: 157.167142152786
• CID: 526130
• PubChem ID: 138799
• Update Time: 2025-04-19

2-Butenoic acid,2-(acetylamino)-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid,2-(acetylamino)-3-methyl-
• 2-acetamido-3-methylbut-2-enoic acid
• Crotonic acid, 2-acetamido-3-methyl-
• NSC 401062
• NSC14419
• 6642-21-3
• DTXSID60216640
• 2-(acetylamino)-3-methyl-2-butenoic acid
• N-acetyl-2,3-dehydrovaline
• NSC401062
• 2-acetamido-3-methyl-but-2-enoic acid
• 2-Butenoic acid, 2-(acetylamino)-3-methyl-
• SCHEMBL901289
• NSC-401062
• NSC-14419
• AN-037/25115002
• NSC 14419

• Inchi： 1S/C7H11NO3/c1-4(2)6(7(10)11)8-5(3)9/h1-3H3,(H,8,9)(H,10,11)
• InChI Key： VVBDLUDKPUDRKT-UHFFFAOYSA-N
• SMILES： OC(/C(=C(/C)\C)/NC(C)=O)=O

Computed Properties

• Exact Mass: 157.07393
• Monoisotopic Mass: 157.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• PSA: 66.4